Cas no 70886-33-8 (5-Nitro-1,3-benzoxazole)

5-Nitro-1,3-benzoxazole structure
5-Nitro-1,3-benzoxazole structure
Product Name:5-Nitro-1,3-benzoxazole
CAS No:70886-33-8
MF:C7H4N2O3
MW:164.11826133728
MDL:MFCD01359855
CID:579557
PubChem ID:1482180
Update Time:2025-04-19

5-Nitro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 5-Nitrobenzo[d]oxazole
    • 5-Nitrobenzoxazole
    • 5-Nitro-1,3-benzoxazole
    • Benzoxazole, 5-nitro-
    • 5-nitrobenzisoxazole
    • 5-nitro-benzooxazole
    • 5-Nitro-benzoxazol
    • benzo[d]oxazole
    • Benzoxazole,5-nitro
    • Oprea1_258624
    • SBB055996
    • FCH832515
    • TRA0039275
    • OR60169
    • AB09091
    • RP10296
    • AM804261
    • AK142793
    • SY018754
    • AX8104962
    • AB0050940
    • V7417
    • ST50950051
    • AKOS005070820
    • J-517876
    • 70886-33-8
    • CS-0097775
    • 6X-0817
    • A866529
    • DTXSID30363251
    • MFCD01359855
    • SCHEMBL1607997
    • EN300-254397
    • VCA88633
    • FT-0680535
    • DB-074351
    • MDL: MFCD01359855
    • Inchi: 1S/C7H4N2O3/c10-9(11)5-1-2-7-6(3-5)8-4-12-7/h1-4H
    • InChI Key: MNEOLRFGVQZMLA-UHFFFAOYSA-N
    • SMILES: O1C=NC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 164.02200
  • Monoisotopic Mass: 164.02219199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 71.8

Experimental Properties

  • Density: 1.473±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 127 ºC
  • Flash Point: 131.7℃
  • Solubility: Slightly soluble (1.5 g/l) (25 º C),
  • PSA: 71.85000
  • LogP: 2.25920

5-Nitro-1,3-benzoxazole Security Information

  • HazardClass:IRRITANT

5-Nitro-1,3-benzoxazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Nitro-1,3-benzoxazole Pricemore >>

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5-Nitro-1,3-benzoxazole Production Method

5-Nitro-1,3-benzoxazole Related Literature

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